![molecular formula C17H16N6O2 B2885748 2-(1H-indol-1-yl)-N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide CAS No. 2034276-24-7](/img/structure/B2885748.png)
2-(1H-indol-1-yl)-N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Indolyl-1,2,4-oxidizable derivatives were synthesized and evaluated as a new class of non-competitive α-glucosidase inhibitors . Most of the compounds showed better inhibitory activity than the reference drug (acarbose), with a certain compound being the most potent inhibitor .
Synthesis Analysis
A new series of [1,2,4]-triazole bearing amino acid derivatives were synthesized under green chemistry conditions via multicomponent reaction using lemon juice as an acidic catalyst .
Molecular Structure Analysis
The structures of target compounds were confirmed by the analysis of 1H, 13C NMR, and ESIMS data .
Chemical Reactions Analysis
Kinetic analysis indicated that a certain compound had non-competitive inhibition on α-glucosidase, and fluorescence quenching experiment confirmed the direct binding of the compound to α-glucosidase .
Scientific Research Applications
Anticancer Activity
- Modification for Enhanced Anticancer Effects : Replacement of the acetamide group in related compounds has been shown to retain antiproliferative activity against cancer cell lines, indicating potential in cancer treatment with reduced toxicity (Xiao-meng Wang et al., 2015).
- Innovative Heterocycles Against Cotton Leafworm : Synthesis of new heterocycles incorporating a thiadiazole moiety suggests their use as insecticidal agents, highlighting the chemical versatility and potential in pest control (A. Fadda et al., 2017).
Antimicrobial and Anti-inflammatory Agents
- Triazole and Triazolothiadiazine Derivatives : These derivatives exhibit significant antimicrobial activities, suggesting their potential as antimicrobial agents. The structural incorporation of triazole and thiadiazine units indicates a broad application in designing new therapeutic agents (Zafer Asim Kaplancikli et al., 2008).
Enzyme Inhibition and Bronchodilation
- Phosphodiesterase Inhibitors with Anti-inflammatory and Bronchodilatory Activity : Compounds such as KCA-1490, a dual PDE3/4 inhibitor, show potent anti-inflammatory activity and suppress histamine-induced bronchoconstriction, indicating potential applications in asthma and other inflammatory respiratory conditions (Koji Ochiai et al., 2012).
Antioxidant Properties
- Synthesis and Antioxidant Ability : New derivatives bearing a specific phenol moiety have shown significant antioxidant abilities, indicating potential use in oxidative stress-related conditions (R. M. Shakir et al., 2017).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-indol-1-yl-N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N6O2/c1-25-17-7-6-14-19-20-15(23(14)21-17)10-18-16(24)11-22-9-8-12-4-2-3-5-13(12)22/h2-9H,10-11H2,1H3,(H,18,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZUCCXXHMWNAPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN2C(=NN=C2CNC(=O)CN3C=CC4=CC=CC=C43)C=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1H-indol-1-yl)-N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.